Cas no 2680863-30-1 (benzyl N-(6-chloropyrimidin-4-yl)-N-(cyclopropylmethyl)carbamate)

• Product Name: benzyl N-(6-chloropyrimidin-4-yl)-N-(cyclopropylmethyl)carbamate
• CAS No: 2680863-30-1
• MF: C₁₆H₁₆ClN₃O₂
• MW: 317.770142555237
• CID: 5635524
• PubChem ID: 165938790
• Update Time: 2025-06-13

benzyl N-(6-chloropyrimidin-4-yl)-N-(cyclopropylmethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(6-chloropyrimidin-4-yl)-N-(cyclopropylmethyl)carbamate
• EN300-28293461
• 2680863-30-1

• Inchi： 1S/C16H16ClN3O2/c17-14-8-15(19-11-18-14)20(9-12-6-7-12)16(21)22-10-13-4-2-1-3-5-13/h1-5,8,11-12H,6-7,9-10H2
• InChI Key： ICPDOZCSJXFEAV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N(C(=O)OCC1C=CC=CC=1)CC1CC1

Computed Properties

• Exact Mass: 317.0931045g/mol
• Monoisotopic Mass: 317.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.3Ų

Additional information on benzyl N-(6-chloropyrimidin-4-yl)-N-(cyclopropylmethyl)carbamate

Introduction to Benzyl N-(6-chloropyrimidin-4-yl)-N-(cyclopropylmethyl)carbamate (CAS No. 2680863-30-1)

Benzyl N-(6-chloropyrimidin-4-yl)-N-(cyclopropylmethyl)carbamate, with the chemical formula C₁₄H₁₄ClN₃O₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its benzyl moiety and a 6-chloropyrimidin-4-yl group, which are key structural elements that contribute to its unique chemical properties and potential biological activities. The presence of a cyclopropylmethyl substituent further enhances its molecular complexity, making it an intriguing subject for further research and development.

The CAS number 2680863-30-1 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. As a member of the carbamate class, Benzyl N-(6-chloropyrimidin-4-yl)-N-(cyclopropylmethyl)carbamate exhibits distinct reactivity patterns that are influenced by its aromatic and heterocyclic components. These features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. The 6-chloropyrimidin-4-yl moiety, in particular, has been extensively studied for its potential as a pharmacophore in various drug candidates. This group is known to interact with multiple biological targets, including enzymes and receptors, which makes it a promising scaffold for medicinal chemistry applications. The incorporation of a chlorine atom at the 6-position enhances the electrophilicity of the pyrimidine ring, facilitating further functionalization and derivatization.

The benzyl group in Benzyl N-(6-chloropyrimidin-4-yl)-N-(cyclopropylmethyl)carbamate contributes to the compound's hydrophobicity and stability, which are important factors in drug design. Additionally, the cyclopropylmethyl substituent introduces rigidity to the molecular structure, which can influence binding affinity and metabolic stability. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets more accurately. These tools have been instrumental in optimizing the structure of Benzyl N-(6-chloropyrimidin-4-yl)-N-(cyclopropylmethyl)carbamate for improved efficacy and reduced toxicity. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify those with the most promising pharmacological profiles.

The synthesis of Benzyl N-(6-chloropyrimidin-4-yl)-N-(cyclopropylmethyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. Key steps include condensation reactions between carbamic acid derivatives and appropriate precursors, followed by functional group transformations such as chlorination and alkylation. The use of high-purity reagents and advanced catalytic systems ensures high yields and minimal byproduct formation.

In clinical research, Benzyl N-(6-chloropyrimidin-4-yl)-N-(cyclopropylmethyl)carbamate has shown potential as an intermediate in the development of drugs targeting various diseases. Its structural motifs are reminiscent of known bioactive molecules that have demonstrated efficacy in preclinical studies. For instance, pyrimidine-based compounds have been explored for their anti-inflammatory, antiviral, and anticancer properties. The unique combination of functional groups in Benzyl N-(6-chloropyrimidin-4-yl)-N-(cyclopropylmethyl)carbamate positions it as a versatile building block for future drug candidates.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking studies have been used to predict how Benzyl N-(6-chloropyrimidin-4-yl)-N-(cyclopropylmethyl)carbamate interacts with enzymes such as kinases and proteases. These interactions are critical for understanding its mechanism of action and for designing inhibitors with high selectivity. By integrating experimental data with computational predictions, researchers can refine their understanding of how this compound functions at a molecular level.

Furthermore, green chemistry principles are increasingly being applied to improve the sustainability of pharmaceutical synthesis. The development of environmentally friendly synthetic routes for compounds like Benzyl N-(6-chloropyrimidin-4-yl)-N-(cyclopropylmethyl)carbamate is essential for reducing waste and minimizing energy consumption. Techniques such as catalytic hydrogenation and solvent-free reactions are being explored to achieve these goals without compromising yield or purity.

The future prospects for Benzyl N-(6-chloropyrimidin-4-yl)-N-(cyclopropylmethyl)carbamate are promising, given its structural features and potential biological activities. Continued research into its pharmacological properties will likely uncover new therapeutic applications. Additionally, advances in synthetic methodologies may enable more efficient production processes, making it more accessible for industrial applications.

In conclusion, Benzyl N-(6-chloropyrimidin-4-yl)-N-(cyclopropylmethyl)carbamate (CAS No. 2680863-30-1) is a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for drug development, while its biological activities suggest broad therapeutic applications. As research progresses, this compound will continue to be an important focus for scientists seeking to develop novel treatments for various diseases.